2-(4-{[1-(1-benzothiophen-3-yl)propan-2-yl]sulfamoyl}phenoxy)acetamide

• IUPAC Name: 2-[4-[1-(1-benzothiophen-3-yl)propan-2-ylsulfamoyl]phenoxy]acetamide
• InChI: InChI=1S/C19H20N2O4S2/c1-13(10-14-12-26-18-5-3-2-4-17(14)18)21-27(23,24)16-8-6-15(7-9-16)25-11-19(20)22/h2-9,12-13,21H,10-11H2,1H3,(H2,20,22)
• InChI Key: GLOIMVKICGAHJE-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NS(=O)(=O)C3=CC=C(C=C3)OCC(=O)N
• Molecular Formula: C19H20N2O4S2
• Molecular Weight: 404.5 g/mol

Description

The compound “2-(4-{[1-(1-benzothiophen-3-yl)propan-2-yl]sulfamoyl}phenoxy)acetamide” is a complex organic molecule. It contains a benzothiophene moiety, which is a heterocyclic compound. Benzothiophenes are known to have various applications in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzothiophene moiety would contribute to the aromaticity of the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Benzothiophenes can undergo various reactions including electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the benzothiophene moiety could impact its solubility and stability.

Scientific Research Applications

Medicinal Chemistry

Thiophene and its substituted derivatives, which include “2-(4-{[1-(1-benzothiophen-3-yl)propan-2-yl]sulfamoyl}phenoxy)acetamide”, are a very important class of heterocyclic compounds. .

Anti-Inflammatory Properties

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anti-Psychotic Properties

. This suggests potential applications in the treatment of psychiatric disorders.

Anti-Arrhythmic Properties

could be harnessed for the development of drugs for treating heart rhythm disorders.

Anti-Anxiety Properties

. This suggests potential use in the management of anxiety disorders.

Anti-Fungal Properties

could be utilized in the development of anti-fungal medications.

Antioxidant Properties

. This suggests potential applications in conditions where oxidative stress plays a role.

Serotonin Receptor Modulation

. This suggests potential applications in conditions related to serotonin regulation, such as depression and anxiety disorders.

Mechanism of Action

Target of Action

The primary target of this compound is the 5-HT1A serotonin receptors . These receptors play a crucial role in regulating numerous physiological functions, including thermoregulation, vasoconstriction, sexual behavior, appetite, and sleep .

Mode of Action

The compound interacts with its targets through binding affinity . The influence of the arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity has been studied . The most promising analogue displayed micromolar affinity (K = 2.30 μM) toward 5-HT1A sites . Docking studies shed light on the relevant electrostatic interactions which could explain the observed affinity for this compound .

Biochemical Pathways

The compound affects the serotonin pathway . Serotonin (5-hydroxytryptamine, 5-HT) is an important neurotransmitter that has been consistently implicated in the pathophysiology of a number of psychiatric disorders such as depression and anxiety .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its interaction with the 5-HT1A serotonin receptors . By binding to these receptors, the compound can influence various physiological functions regulated by serotonin .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could involve exploring its potential applications, particularly in medicinal chemistry given the known activities of benzothiophene derivatives.